Cas no 1156503-65-9 (tiegusanin N)

• Product Name: tiegusanin N
• CAS No: 1156503-65-9
• MF: C₂₃H₃₂O₅
• MW: 388.497187614441
• CID: 2016479
• PubChem ID: 44179428
• Update Time: 2025-04-21

tiegusanin N Chemical and Physical Properties

Names and Identifiers

• tiegusanin N
• 1156503-65-9
• 5-[4-(3,4-dimethoxyphenyl)-2,3-dimethyl-butyl]-1,2,3-trimethoxy-benzene
• 5-(4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl)-1,2,3-trimethoxybenzene
• CHEMBL556989
• 5-[4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl]-1,2,3-trimethoxybenzene

• Inchi： 1S/C23H32O5/c1-15(10-17-8-9-19(24-3)20(12-17)25-4)16(2)11-18-13-21(26-5)23(28-7)22(14-18)27-6/h8-9,12-16H,10-11H2,1-7H3
• InChI Key： SDTABXKGPYKKJI-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC(CC(C(CC2C=C(OC)C(OC)=C(OC)C=2)C)C)=CC=1

Computed Properties

• Exact Mass: 388.22497412Da
• Monoisotopic Mass: 388.22497412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.952
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans